6-[(Z)-2-(furan-2-yl)ethenyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H9N5OS
• Molecular Weight: 295.32 g/mol
• IUPAC Name: 6-[(Z)-2-(furan-2-yl)ethenyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H9N5OS/c1-2-11(20-9-1)3-4-12-18-19-13(16-17-14(19)21-12)10-5-7-15-8-6-10/h1-9H/b4-3-
• InChI Key: NVDPUUDLHYLIRG-ARJAWSKDSA-N
• Isomeric SMILES: C1=COC(=C1)/C=C\C2=NN3C(=NN=C3S2)C4=CC=NC=C4
• SMILES: C1=COC(=C1)C=CC2=NN3C(=NN=C3S2)C4=CC=NC=C4

Description

6-[(Z)-2-(furan-2-yl)ethenyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 6-[(Z)-2-(furan-2-yl)ethenyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that the compound may exert its anticancer effects by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential as an anticancer agent, 6-[(Z)-2-(furan-2-yl)ethenyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit other interesting biochemical and physiological effects. For example, studies have shown that the compound can inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This suggests that the compound may have potential as a treatment for neurodegenerative diseases such as Alzheimer's.

Advantages and Limitations for Lab Experiments

One advantage of using 6-[(Z)-2-(furan-2-yl)ethenyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its relatively simple synthesis method. However, one limitation is that the compound is not widely available, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 6-[(Z)-2-(furan-2-yl)ethenyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is further investigation of its potential as an anticancer agent. Additionally, more research is needed to fully understand the compound's mechanism of action and its potential applications in the treatment of neurodegenerative diseases. Finally, the synthesis of analogs of the compound may lead to the development of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of 6-[(Z)-2-(furan-2-yl)ethenyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The method involves the reaction of 2-furylacetonitrile with hydrazine hydrate to form 2-(furan-2-yl)hydrazinecarboxamide. This intermediate is then reacted with 2-bromoacetic acid to form 2-(furan-2-yl)acetic acid hydrazide. The final step involves the reaction of 2-(furan-2-yl)acetic acid hydrazide with 4-amino-3-pyridinecarbonitrile and Lawesson's reagent to form the target compound.

Scientific Research Applications

The compound 6-[(Z)-2-(furan-2-yl)ethenyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in scientific research. One area of interest is its potential as an anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells in vitro, making it a promising candidate for further investigation.